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Cat. No.: B1318774

Get Quote

Precision Characterization, Synthesis Strategies, and
Pharmaceutical Utility
Executive Summary

In the high-stakes landscape of medicinal chemistry and agrochemical discovery, poly-
substituted benzonitriles serve as critical "privileged scaffolds.” 2-Chloro-6-fluoro-3-
methoxybenzonitrile (CAS: 886761-59-7) represents a highly specialized intermediate.[1] Its
unique substitution pattern—combining an electron-withdrawing nitrile, a lipophilic chlorine, a
metabolic-blocking fluorine, and an electron-donating methoxy group—makes it an ideal
candidate for tuning the physicochemical properties (logP, pKa) of kinase inhibitors and auxin-
mimic herbicides.

This guide provides a definitive technical analysis of this molecule, moving beyond basic
properties to explore its mass spectrometric behavior, synthetic pathways, and application in
structure-activity relationship (SAR) studies.
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Part 1: Physicochemical Profile & Molecular Weight
Analysis[2]

The precise determination of molecular weight is not merely a summation of atomic masses; in
drug development, it is the foundation of identity confirmation via High-Resolution Mass
Spectrometry (HRMS).

Core ldentity Data

Property Specification

CAS Number 886761-59-7

IUPAC Name 2-Chloro-6-fluoro-3-methoxybenzonitrile
Molecular Formula CsHsCIFNO

Average Molecular Weight 185.58 g/mol

Monoisotopic Mass 185.00436 Da

Physical State Solid (Crystalline)

Predicted LogP ~2.3 (Moderate Lipophilicity)

Isotopic Distribution & Mass Spectrometry

For researchers validating this compound, the chlorine atom introduces a distinct isotopic
signature essential for spectral interpretation. Chlorine exists naturally as 3>Cl (75.78%) and
37Cl (24.22%).

o Base Peak (M): The monoisotopic peak containing 3°Cl appears at m/z 185.00.[2]
 |sotope Peak (M+2): The peak containing 3’Cl appears at m/z 187.00.
« Intensity Ratio: The expected M:(M+2) intensity ratio is approximately 3:1.

Validation Protocol: When analyzing reaction mixtures, the presence of this 3:1 doublet
separated by 2 mass units is the primary diagnostic for the intact chlorobenzonitrile core. Loss
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of this pattern suggests dechlorination (a common side reaction in palladium-catalyzed cross-
couplings).

Part 2: Synthetic Methodologies

Synthesis of poly-substituted aromatics requires strict regiocontrol to avoid isomeric mixtures.
Below is a retrosynthetic analysis and a recommended laboratory-scale protocol.

Retrosynthetic Logic

The 1,2,3,6-substitution pattern suggests two primary disconnections:
o O-Alkylation: Installing the methyl group on a phenol precursor.

» Nucleophilic Aromatic Substitution (SnAr): Displacing a leaving group (F or NOz2) with
methoxide.

Note on Regioselectivity: Direct SnAr on 2,3-difluoro-6-chlorobenzonitrile typically favors the 6-
position (ortho to CN) due to higher activation. Therefore, the O-Alkylation route is preferred for
high purity.

Synthesis Workflow Diagram (Graphviz)

Deprotonation Sn2 Methylation
2-Chloro-6-fluoro- (RT, 15 min) - 2-Chloro-6-fluoro-
9 i Transition State (Reflux, 4h) g
3-hydroxybenzonitrile (Phenoxide Anion) P> 3-methoxybenzonitrile
(Precursor) (Target)

Reagents:
Mel (1.2 eq), K2CO3 (2.0 eq)
Solvent: Acetone or DMF

Click to download full resolution via product page

Figure 1: Preferred laboratory synthesis via O-methylation of the phenolic precursor to ensure
regiochemical fidelity.

Detailed Experimental Protocol (O-Methylation)
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Objective: Synthesis of 2-chloro-6-fluoro-3-methoxybenzonitrile from its phenolic analog.

Setup: Charge a dry round-bottom flask with 2-chloro-6-fluoro-3-hydroxybenzonitrile (1.0 eq)
and anhydrous acetone (0.2 M concentration).

Activation: Add Potassium Carbonate (K2COs) (2.0 eq) in one portion. The suspension may
turn yellow, indicating phenoxide formation. Stir at room temperature for 15 minutes.

Alkylation: Dropwise add lodomethane (Mel) (1.2 eq) or Dimethyl Sulfate (DMS). Caution:
Methylating agents are carcinogenic.

Reaction: Heat to reflux (approx. 56°C) for 4-6 hours.

Monitoring (Self-Validating Step): Monitor via TLC (Hexane:EtOAc 4:1). The starting phenol
(lower R_f) should disappear, replaced by a less polar spot (Product).

Workup: Filter off inorganic salts. Concentrate the filtrate. Redissolve in EtOAc, wash with
water and brine. Dry over Na2SOa.

Purification: Recrystallize from Ethanol/Water or purify via silica gel chromatography to
obtain the white crystalline solid.

Part 3: Applications in Drug Discovery|[5]

This molecule is not just a building block; it is a "pharmacophore tuner.”

Structural Advantages in SAR

Metabolic Stability: The fluorine atom at the 6-position blocks metabolic oxidation at a
typically vulnerable site on the benzene ring.

Conformational Locking: The bulk of the chlorine (position 2) and methoxy (position 3)
groups creates steric clash, forcing the benzonitrile ring to twist relative to any attached
scaffolds (e.g., biaryl systems). This "atropisomerism" can be exploited to fit specific protein
binding pockets.

Electronic Effects: The nitrile group (-CN) is a strong electron-withdrawing group (EWG),
increasing the acidity of any protons on adjacent rings if used in heterocycle synthesis.
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Heterocycle Formation Pathway

The nitrile group serves as a gateway to several heterocycles found in oncology drugs (e.g.,
Quinazolines, Indazoles).

2-Chloro-6-fluoro-
3-methoxybenzonitrile

HCI, MeOH \ 3+2] Cycloaddition

Amidine Formation Tetrazole Isostere
(via Pinner Reaction) (via NaN3)

yclization w/ Aniline

Quinazoline Scaffold
(Kinase Inhibitors)

Click to download full resolution via product page

Figure 2: Divergent synthesis pathways converting the nitrile handle into bioactive
heterocycles.[3][2][4]

Part 4: Safety & Handling Standards

As a halogenated benzonitrile, this compound presents specific hazards.

» Acute Toxicity: Nitriles can liberate cyanide ions under extreme metabolic or chemical stress,
though the aromatic bond is generally stable. Treat as Harmful if swallowed/inhaled.

o Skin/Eye Irritation: The fluorinated motif often increases lipophilicity, facilitating skin
absorption. Wear nitrile gloves and chemical safety goggles.

o Storage: Store in a cool, dry place under inert gas (Nitrogen/Argon). While relatively stable,
the methoxy group can be susceptible to demethylation by strong Lewis acids (e.g., BBrs).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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